Cas no 1803779-31-8 (5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride)

• Product Name: 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride
• CAS No: 1803779-31-8
• MF: C₈H₆ClNO₂S₂
• MW: 247.72173833847
• CID: 5003236
• Update Time: 2025-05-22

5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO2S2/c1-5-2-6(4-10)3-7(8(5)13)14(9,11)12/h2-3,13H,1H3
• InChI Key： PDDRUEINEXOCGA-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(C)C=1S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Additional information on 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride

Recent Advances in the Application of 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride (CAS: 1803779-31-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride (CAS: 1803779-31-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its cyano and mercapto functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, fluorescent probes, and covalent protein modifiers, highlighting its importance in modern medicinal chemistry.

One of the most notable applications of 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride is its role in the development of covalent inhibitors targeting cysteine residues in proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of irreversible inhibitors for SARS-CoV-2 main protease (Mpro). The researchers utilized the compound's sulfonyl chloride group to form a covalent bond with the catalytic cysteine residue (Cys145) of Mpro, leading to potent antiviral activity. The study also highlighted the compound's selectivity and low cytotoxicity, making it a promising candidate for further optimization.

In addition to its use in covalent inhibitor design, 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride has been employed in the development of fluorescent probes for bioimaging applications. A recent publication in Analytical Chemistry described the synthesis of a novel thiol-reactive fluorescent probe using this compound as a key building block. The probe exhibited high sensitivity and selectivity toward intracellular thiols, enabling real-time monitoring of redox dynamics in living cells. This advancement opens new possibilities for studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

Another emerging application of this compound lies in the field of PROTAC (Proteolysis Targeting Chimera) technology. A 2024 study in Nature Chemical Biology reported the successful incorporation of 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride into a PROTAC molecule targeting the androgen receptor (AR) in prostate cancer cells. The compound's ability to form stable covalent linkages with target proteins enhanced the efficiency of protein degradation, demonstrating its potential as a valuable tool in targeted protein degradation strategies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride. A 2023 paper in Organic Process Research & Development presented an improved synthetic route that increases yield and purity while reducing hazardous byproducts. The study also provided detailed guidelines for storage and handling, addressing previous challenges related to the compound's stability and reactivity.

In conclusion, 5-Cyano-2-mercapto-3-methylbenzenesulfonyl chloride (CAS: 1803779-31-8) continues to demonstrate its versatility and importance in chemical biology and pharmaceutical research. Its applications span from covalent drug discovery to bioimaging and targeted protein degradation, with ongoing research exploring new possibilities. As synthetic methods improve and our understanding of its reactivity deepens, this compound is poised to play an even greater role in advancing therapeutic development and chemical biology tools.